Cas no 1806896-54-7 (6-Amino-4-bromo-2-(difluoromethyl)-3-methylpyridine)

• Product Name: 6-Amino-4-bromo-2-(difluoromethyl)-3-methylpyridine
• CAS No: 1806896-54-7
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 4851578
• Update Time: 2025-05-21

6-Amino-4-bromo-2-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-bromo-2-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C7H7BrF2N2/c1-3-4(8)2-5(11)12-6(3)7(9)10/h2,7H,1H3,(H2,11,12)
• InChI Key： KZMKZLYGBSOIID-UHFFFAOYSA-N
• SMILES： BrC1C=C(N)N=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-4-bromo-2-(difluoromethyl)-3-methylpyridine

Introduction to 6-Amino-4-Bromo-2-(Difluoromethyl)-3-Methylpyridine (CAS No 1806896-54-7)

The compound 6-Amino-4-bromo-2-(difluoromethyl)-3-methylpyridine, identified by the CAS number 1806896-54-7, is a significant molecule in the field of organic chemistry, particularly within the pyridine derivatives family. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains, including pharmacology, agrochemistry, and materials science.

The pyridine ring serves as the central framework of this molecule, with a series of substituents attached at specific positions. The presence of an amino group at position 6, a bromine atom at position 4, a difluoromethyl group at position 2, and a methyl group at position 3 introduces a high degree of functional diversity. These substituents not only influence the chemical reactivity but also play a crucial role in determining the physical and biological properties of the compound.

Recent studies have highlighted the importance of fluorinated pyridines in drug design, where fluorination often enhances pharmacokinetic properties such as bioavailability and metabolic stability. The difluoromethyl group in this compound is particularly interesting as it contributes to both electronic and steric effects, which are critical in modulating the molecule's interactions with biological targets.

The synthesis of 6-Amino-4-bromo-2-(difluoromethyl)-3-methylpyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by successive substitution reactions to introduce the desired substituents. Researchers have explored various methodologies to optimize this synthesis, focusing on improving yield and purity while minimizing environmental impact.

In terms of physical properties, this compound exhibits a melting point that is characteristic of pyridine derivatives, reflecting its molecular weight and degree of conjugation. The presence of electron-withdrawing groups like bromine and difluoromethyl increases the overall polarity of the molecule, which is an important factor in its solubility and partition coefficient—properties that are vital for its potential use in drug delivery systems.

Beyond its chemical attributes, this compound has shown promise in biological assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways associated with diseases such as cancer and inflammation.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more effective analogs for therapeutic applications.

In conclusion, 6-Amino-4-bromo-2-(difluoromethyl)-3-methylpyridine stands out as a versatile molecule with significant potential across multiple disciplines. Its unique combination of functional groups makes it a valuable subject for ongoing research aimed at unlocking its full potential in medicine and beyond.